Cas no 926243-37-0 (2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol
• CAS No: 926243-37-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6500652
• PubChem ID: 16767639
• Update Time: 2025-10-29

2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol
• 926243-37-0
• EN300-1838064
• AKOS002433772

• Inchi： 1S/C7H12N2O2/c1-4-7(6(10)3-8)5(2)11-9-4/h6,10H,3,8H2,1-2H3
• InChI Key： ALQBYJDLIYEGMV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(CN)O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol

2-Amino-1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 926243-37-0): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

2-Amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 926243-37-0) is a versatile compound with significant potential in pharmaceutical research and development. This compound, also known as ADMO, is characterized by its unique chemical structure, which includes an amino group, an oxazolyl moiety, and a hydroxyl group. These functional groups contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The molecular formula of 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol is C₇H₁₃N₃O, and its molecular weight is 155.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

ADMO has been the subject of extensive research due to its potential as a lead compound in drug discovery. Recent studies have highlighted its role in modulating various biological processes, including inflammation, oxidative stress, and cell signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory effects, ADMO has shown promise in neuroprotective applications. Research conducted at the University of California found that this compound can protect neuronal cells from oxidative damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol could be a potential therapeutic agent for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of ADMO have also been investigated to assess its suitability for clinical applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In the context of drug development, 2-amino-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol has been used as a scaffold for the design of novel compounds with improved biological activities. For example, researchers at the National Institutes of Health have synthesized several derivatives of ADMO by modifying the amino and hydroxyl groups to enhance their potency and selectivity. These derivatives have shown promising results in preclinical studies and are currently being evaluated for their safety and efficacy in animal models.

The safety profile of ADMO has been extensively evaluated through various toxicological studies. Results from these studies indicate that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, as with any new chemical entity (NCE), further long-term safety studies are necessary to ensure its safety for human use.

In conclusion, 2-amino-1-(dimethyl-1,2-oxazol--4-y)ethan---o-l (CAS No. 926243-37--0)^{) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for drug discovery and development in areas such as inflammation, neuroprotection, and oxidative stress. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.}